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These application notes provide a detailed protocol for the quantification of intracellular ATP
using the fluorescent dye BODIPY FL-EDA. The primary and validated application of this probe
involves the derivatization of ATP in cell lysates, followed by quantification using sensitive
analytical techniques. Information on its use in live, intact cells is also addressed.

Introduction

Adenosine triphosphate (ATP) is the principal energy currency of the cell, driving a vast array of
cellular processes. The accurate quantification of intracellular ATP levels is a critical indicator of
cellular health, metabolic activity, and response to therapeutic agents. BODIPY FL-EDA (4,4-
Difluoro-5,7-Dimethyl-4-Bora-3a,4a-Diaza-s-Indacene-3-Propionyl Ethylenediamine,
Hydrochloride) is a fluorescent dye that can be used for the sensitive quantification of
nucleotides, including ATP.[1]

The method relies on a chemical derivatization reaction where the aliphatic amine of BODIPY
FL-EDA reacts with the phosphate groups of ATP in the presence of a coupling agent, 1-Ethyl-
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3-(3-dimethylaminopropyl)carbodiimide (EDC), to form a stable, fluorescent phosphoramidate
conjugate.[2] The resulting fluorescent product can then be quantified. The excitation and
emission maxima of the BODIPY FL-ATP conjugate are approximately 500 nm and 510 nm,
respectively.[1]

It is important to note that the primary application of BODIPY FL-EDA for ATP quantification is
in cell lysates, where the cellular contents are accessible for the derivatization reaction. There
is limited evidence to support its use for direct, real-time quantification of ATP in the cytoplasm
of living, intact cells, as the charged nature of ATP and the specifics of the derivatization
reaction are not conducive to a simple live-cell staining protocol. For live-cell ATP imaging,
genetically encoded fluorescent biosensors are the more common and validated approach.

Data Presentation: Intracellular ATP Concentrations

The following table summarizes typical intracellular ATP concentrations found in various cell
types. These values are generally in the low millimolar range and can vary depending on the
cell type, metabolic state, and the measurement technique employed.

Cell Type/Organism ATP Concentration (mM) Reference
Escherichia coli 1.54 (+1.22) [3]
Saccharomyces cerevisiae 1.1-19 [3]
Mammalian Cells (general) 1-10 [41[5]

HeLa Cells (Cytoplasm) ~3-5 [6]

Rat Myocyte 8.05 [3]

Rat Liver 3.535 [3]

Human Oocyte 0.4 pmole/oocyte [3]

Experimental Protocols
Quantification of ATP in Cell Lysates using BODIPY FL-
EDA and CE-LIF
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This protocol is adapted from established methods for the derivatization of ATP in cell lysates

and subsequent analysis by Capillary Electrophoresis with Laser-Induced Fluorescence (CE-
LIF).[1][7]

Materials:

BODIPY FL-EDA (e.g., MedChemExpress, HY-D1603)

Dimethyl sulfoxide (DMSOQO), anhydrous
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

HEPES buffer (50 mM, pH 7.5)

ATP standard solution

Cell lysis buffer (e.g., RIPA buffer, or buffer compatible with your downstream analysis)
Phosphate-buffered saline (PBS)

Microcentrifuge tubes

Incubator

Capillary Electrophoresis system with Laser-Induced Fluorescence detection

Protocol:

Preparation of Reagents:

o BODIPY FL-EDA Stock Solution (22 mM): Dissolve 8.15 mg of BODIPY FL-EDA in 1 mL
of anhydrous DMSO. Aliquot and store at -20°C, protected from light.

o EDC Solution (1.4 M): Dissolve the appropriate amount of EDC in 50 mM HEPES buffer
(pH 7.5). Prepare this solution fresh before each experiment.

o ATP Standards: Prepare a series of ATP standards with known concentrations in the
appropriate buffer (e.g., cell lysis buffer) to generate a standard curve.
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e Sample Preparation (Cell Lysates):
o Culture cells to the desired density.
o Harvest cells and wash once with ice-cold PBS.

o Lyse the cells using a suitable lysis buffer and mechanical disruption (e.g., sonication or
repeated freeze-thaw cycles).

o Centrifuge the lysate at high speed (e.g., 10,000 x g for 10 minutes at 4°C) to pellet cell
debris.

o Collect the supernatant containing the intracellular ATP.
o Determine the protein concentration of the lysate for normalization.
» Derivatization Reaction:
o In a microcentrifuge tube, mix the following in order:
» 10 pL of cell lysate supernatant or ATP standard
= 40 pL of 1.4 M EDC solution
= 5L of 22 mM BODIPY FL-EDA stock solution
o Incubate the mixture in the dark at 25°C for 24 hours.
e Analysis by CE-LIF:

o Dilute the derivatized sample (e.g., 40-fold with water) before injection into the CE
instrument.

o Separate the BODIPY-ATP conjugate using an appropriate capillary and running buffer.

o Detect the fluorescent signal using a laser to excite the BODIPY dye (excitation ~500 nm)
and a detector to measure the emission (~510 nm).
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o Quantify the ATP concentration in the samples by comparing their fluorescence intensity to
the standard curve generated from the ATP standards.

Considerations for Live-Cell Intracellular ATP

Measurement

As mentioned, BODIPY FL-EDA is not the standard tool for quantifying ATP in living cells. The
derivatization reaction with EDC is not readily applicable to the intracellular environment. For
researchers interested in real-time monitoring of ATP dynamics in live cells, the use of
genetically encoded fluorescent biosensors is recommended. These include FRET-based
sensors like ATeam and single fluorescent protein-based sensors like QUEEN, which can be
targeted to specific subcellular compartments.

Visualizations
Signaling Pathways of ATP Production

The primary pathways for ATP synthesis in most cells are glycolysis and oxidative
phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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